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Compound of Interest

Compound Name: 1-Bromo-7-methyloctane

CAS No.: 54088-99-2

Cat. No.: B1282500 Get Quote

Executive Summary: Immediate Action Protocol
1-Bromo-7-methyloctane (CAS: 54088-99-2) is a halogenated alkyl bromide.[1] Proper

disposal requires strict segregation from non-halogenated solvents to prevent costly cross-

contamination and ensure safe incineration.

Primary Disposal Stream:Halogenated Organic Waste.[2]

Critical Prohibition: Do NOT pour down the drain. Do NOT mix with strong oxidizers or strong

bases.

RCRA Status: Likely D001 (Ignitable) depending on specific flash point testing, but always

treated as hazardous chemical waste due to aquatic toxicity and halogen content.

Chemical Profile & Hazard Assessment
To ensure safe handling, you must understand the physical and chemical properties that dictate

disposal logistics.

Table 1: Physical & Chemical Properties for Disposal
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Property Value / Description Operational Implication

CAS Number 54088-99-2
Use for waste manifesting and

inventory tracking.

Molecular Formula C₉H₁₉Br
High carbon content; requires

high-temp incineration.

Flash Point > 60°C (Est. ~78–98°C)*

Classified as Combustible

(Class IIIA). Note: While

technically above the RCRA

D001 limit (60°C), many

facilities default to D001 for all

organic solvents.

Density ~1.06 g/mL

Heavier than water. Will sink in

aqueous spills, complicating

cleanup.

Solubility Immiscible in water

Will form a separate organic

phase; do not attempt aqueous

dilution.

Reactivity Alkylating Agent

Reacts with strong

nucleophiles and bases (E2

elimination).

*Based on structural analogs 1-Bromooctane and 1-Bromo-3,7-dimethyloctane [1, 2].

Scientific Rationale for Hazards (E-E-A-T)
Combustion Byproducts: Unlike non-halogenated hydrocarbons, burning 1-bromo-7-
methyloctane releases Hydrogen Bromide (HBr) gas. This necessitates disposal in

incinerators equipped with acid gas scrubbers, distinguishing it from standard fuel-blending

waste streams [3].

Aquatic Toxicity: Alkyl bromides are classified as very toxic to aquatic life with long-lasting

effects. Any release into sewage systems can disrupt wastewater treatment microbial flora

and result in regulatory fines [4].
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Pre-Disposal Handling & Segregation
The Golden Rule of Solvent Disposal:Never mix halogenated and non-halogenated wastes

unless explicitly authorized.

Segregation Protocol
Dedicated Stream: Establish a waste container specifically labeled "HALOGENATED

ORGANIC WASTE."

Cost Control: Mixing even 1% halogenated waste into a non-halogenated drum can

reclassify the entire drum, increasing disposal costs by up to 200% due to the requirement

for specialized incineration [5].

Compatibility Check:

Incompatible: Strong oxidizers (e.g., Nitric Acid, Peroxides), Strong Bases (e.g., Sodium

Hydroxide, Potassium tert-butoxide).

Compatible: Methylene chloride, Chloroform, other alkyl halides.[3][4]

Container Selection
Material: High-Density Polyethylene (HDPE) or Glass (Amber).

Why: HDPE is resistant to alkyl halides. Avoid aluminum containers, as alkyl halides can

react with aluminum over time (though slower than alkyl chlorides) to form pyrophoric

alkyl-aluminum species in extreme conditions.

Headspace: Leave at least 10% headspace to allow for thermal expansion.

Disposal Workflow
The following diagram illustrates the decision logic for disposing of 1-bromo-7-methyloctane.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://braun.matse.illinois.edu/files/2018/02/Halogenated-Organic-Liquids.pdf
https://ehs.cornell.edu/manuals/hazardous-waste-manual/chapter-7-management-procedures-specific-waste-types/72-organic
https://www.benchchem.com/product/b1282500?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1282500?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Waste: 1-Bromo-7-methyloctane

Is it mixed with other chemicals?

Are contaminants Halogenated?

Yes (Mixed)

Select Container: HDPE or Glass
(Amber preferred)

No (Pure)

Stream A: Halogenated Organic Waste

YesNo (Do NOT mix streams)

Stream B: Non-Halogenated Waste

Label: 'Hazardous Waste - Halogenated'
Constituents: 1-Bromo-7-methyloctane

Schedule EHS/Vendor Pickup

Click to download full resolution via product page

Figure 1: Decision tree for segregating and packaging 1-bromo-7-methyloctane waste.

Detailed Disposal Procedure
Step 1: Waste Characterization
Verify the contents.[2][3][4][5][6][7] If the reagent is old or potentially degraded, check for

precipitate or discoloration (yellowing indicates HBr formation).
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Action: If HBr is present (acrid smell/pH < 4), treat as Corrosive/Toxic in addition to

Ignitable/Toxic.

Step 2: Labeling
A compliant label must include the following specific data:

Waste Name: Halogenated Organic Solvent Waste.

Constituents: 1-Bromo-7-methyloctane (>95%).

Hazards: Combustible, Toxic, Irritant.

Step 3: Transfer
Perform transfer in a fume hood to avoid inhalation of vapors.

Use a funnel to prevent spillage.

Ground the container if transferring large volumes (>4L) to prevent static discharge, although

conductivity is low.

Step 4: Vendor Handoff
Coordinate with your facility's EHS department or licensed waste contractor (e.g., Veolia, Clean

Harbors).

Waste Profile Code: Typically falls under generic "Halogenated Solvents" profile (e.g., EPA

Waste Code F002 or D001/Generic).

Destruction Method: The manifest should specify Incineration (Rotary Kiln) to ensure

complete thermal oxidation of the carbon backbone and capture of bromine [6].

Emergency Spill Response
If containment fails during the disposal process:

Evacuate: Remove ignition sources immediately.

PPE: Wear nitrile gloves (double gloved recommended), safety goggles, and a lab coat.
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Containment:

Do NOT use water (it will spread the immiscible liquid).

Use inert absorbents (Vermiculite, Sand, or Universal Spill Pads).

Cleanup:

Scoop absorbed material into a wide-mouth jar.

Label as "Debris contaminated with 1-Bromo-7-methyloctane."

Dispose of as solid hazardous waste (Halogenated).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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